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Compound of Interest

Compound Name:
(2R)-2-Tert-butyloxirane-2-

carboxamide

Cat. No.: B121690 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of the compound (2R)-2-
Tert-butyloxirane-2-carboxamide. The calculation is based on its molecular formula and the

standard atomic weights of its constituent elements.

Molecular Formula and Structure
The chemical structure of (2R)-2-Tert-butyloxirane-2-carboxamide leads to the molecular

formula: C₇H₁₃NO₂.

This formula indicates that each molecule of the compound is composed of:

7 Carbon (C) atoms

13 Hydrogen (H) atoms

1 Nitrogen (N) atom

2 Oxygen (O) atoms
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The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard

atomic weights used for this calculation are provided by the International Union of Pure and

Applied Chemistry (IUPAC).

The calculation is as follows:

Carbon (C): 7 atoms × 12.011 amu/atom = 84.077 amu

Hydrogen (H): 13 atoms × 1.008 amu/atom = 13.104 amu[1][2][3]

Nitrogen (N): 1 atom × 14.007 amu/atom = 14.007 amu[4][5][6]

Oxygen (O): 2 atoms × 15.999 amu/atom = 31.998 amu[7][8][9]

Total Molecular Weight = 84.077 + 13.104 + 14.007 + 31.998 = 143.186 amu

The molecular weight is typically expressed in grams per mole ( g/mol ). Therefore, the molar

mass of (2R)-2-Tert-butyloxirane-2-carboxamide is 143.186 g/mol .

Data Presentation
The quantitative data for the molecular weight calculation is summarized in the table below for

clarity and easy comparison.

Element Symbol Quantity
Standard
Atomic Weight
(amu)[2][4][10]

Total Mass
(amu)

Carbon C 7 12.011[10] 84.077

Hydrogen H 13 1.008[1][2][3] 13.104

Nitrogen N 1 14.007[4][5][6] 14.007

Oxygen O 2 15.999[7][8][9] 31.998

Total 143.186
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The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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